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Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Ethyl 3-hydroxy-3-methylbutanoate-d6 is the deuterium-labeled form of ethyl 3-hydroxy-3-

methylbutanoate. Deuterated compounds are valuable tools in pharmaceutical research and

development, primarily utilized as internal standards for quantitative analysis by nuclear

magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) due to their similar

chemical properties to the parent compound but distinct mass.[1] This guide provides a

comprehensive overview of the chemical properties, synthesis, and analytical applications of

Ethyl 3-hydroxy-3-methylbutanoate-d6.

Chemical and Physical Properties
The chemical and physical properties of Ethyl 3-hydroxy-3-methylbutanoate-d6 are

summarized in the table below. For comparison, the properties of the non-deuterated analogue,

Ethyl 3-hydroxy-3-methylbutanoate, are also included.
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Property
Ethyl 3-hydroxy-3-
methylbutanoate-d6

Ethyl 3-hydroxy-3-
methylbutanoate

Molecular Formula C₇H₈D₆O₃[2] C₇H₁₄O₃[3]

Molecular Weight 152.22 g/mol 146.18 g/mol [3]

CAS Number 30385-86-5[2] 18267-36-2[3]

Appearance No data available Colorless liquid

Boiling Point
215.7 ± 13.0 °C at 760

mmHg[2]
170 °C[4]

Density 1.0 ± 0.1 g/cm³[2] No data available

Flash Point 83.8 ± 12.6 °C[2] 64 °C[4]

Refractive Index 1.434[2] No data available

Solubility No data available Soluble in water[4]

Melting Point No data available No data available

Synthesis
A potential synthetic route to Ethyl 3-hydroxy-3-methylbutanoate-d6 is through the

Reformatsky reaction, a well-established method for the formation of β-hydroxy esters. This

reaction involves the treatment of an α-halo ester with an aldehyde or ketone in the presence of

zinc metal.[5]

A plausible synthesis for the deuterated compound would involve the reaction of ethyl

bromoacetate with deuterated acetone (acetone-d6) in the presence of activated zinc, followed

by an acidic workup.

A proposed synthesis workflow for Ethyl 3-hydroxy-3-methylbutanoate-d6.

Experimental Protocols
Gas Chromatography-Mass Spectrometry (GC-MS)
Analysis
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Ethyl 3-hydroxy-3-methylbutanoate-d6 is an excellent internal standard for the quantification

of its non-deuterated analogue in various matrices. The following is a general protocol that can

be adapted for specific applications.

1. Sample Preparation:

To a known volume or weight of the sample, add a precise amount of Ethyl 3-hydroxy-3-
methylbutanoate-d6 solution of known concentration.

Perform a liquid-liquid or solid-phase extraction to isolate the analyte and internal standard.

Concentrate the extract to a suitable volume for GC-MS analysis.

2. GC-MS Parameters (Example):

Column: A nonpolar column, such as one with a dimethylpolysiloxane stationary phase, is

often suitable.[6]

Injector Temperature: 250 °C

Oven Program: Start at 50 °C, hold for 2 minutes, then ramp to 250 °C at 10 °C/min, and

hold for 5 minutes.

Carrier Gas: Helium at a constant flow rate of 1 mL/min.

MS Detector: Electron Ionization (EI) mode.

Scan Range: m/z 40-200.

Selected Ion Monitoring (SIM): Monitor characteristic ions for both the analyte and the

deuterated internal standard to enhance sensitivity and selectivity. For ethyl esters, ions such

as m/z 88 and 101 can be monitored.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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